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Compound of Interest

Compound Name: 4-Bromoquinazoline

Cat. No.: B1520862 Get Quote

This document provides a comprehensive technical overview of the safety protocols, handling

procedures, and essential Material Safety Data Sheet (MSDS) information for 4-
Bromoquinazoline (CAS No: 354574-59-7). Designed for researchers, chemists, and drug

development professionals, this guide synthesizes critical safety data with field-proven best

practices to ensure minimal risk and maintain laboratory integrity during its use as a vital

chemical intermediate.

Compound Identification and Key Physicochemical
Properties
4-Bromoquinazoline is a halogenated heterocyclic compound widely utilized as a building

block in medicinal chemistry and materials science.[1][2] Understanding its fundamental

properties is the first step in establishing a safe handling framework. While comprehensive

experimental data is limited, the properties can be reliably computed or inferred from closely

related analogs.
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Property Data Source(s)

Chemical Name 4-Bromoquinazoline [3]

CAS Number 354574-59-7 [3][4]

Molecular Formula C₈H₅BrN₂ [3]

Molecular Weight 209.04 g/mol [3]

Physical Form Solid

Flash Point
> 110 °C (> 230 °F) (Data for

4-Bromoquinoline)

Stability
Stable under normal laboratory

and storage conditions.
[5]

Hazard Identification and Toxicological Assessment
Based on data from Safety Data Sheets for 4-Bromoquinazoline and structurally similar

compounds like 4-Bromoisoquinoline, the compound presents several key hazards that

necessitate stringent control measures.[6][7]

GHS Hazard Classification:

Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed.[6]

H315: Causes skin irritation.[6][7]

H319: Causes serious eye irritation.[6][7]

H335: May cause respiratory irritation.[6][7][8]

Toxicological Profile and Mechanistic Insights: The toxicological profile is characteristic of many

halogenated heterocyclic compounds. The bromine atom, an electron-withdrawing group, can
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influence the molecule's reactivity with biological macromolecules.

Dermal and Ocular Irritation: Direct contact with the skin or eyes can lead to localized

inflammation, redness, and pain.[6] The irritant nature likely stems from the compound's

ability to interact with proteins and lipids in epithelial tissues.

Respiratory Irritation: Inhalation of airborne dust or aerosols can irritate the mucous

membranes of the respiratory tract, leading to coughing and discomfort.[6][8] This

underscores the critical need for handling in a well-ventilated environment.

Oral Toxicity: Ingestion is harmful, and immediate medical attention should be sought if this

occurs.[6]

Hierarchy of Controls: A Framework for Safe
Handling
To mitigate the identified hazards, a systematic approach based on the hierarchy of controls

must be implemented. This framework prioritizes the most effective measures to ensure

personnel safety.
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Hierarchy of Controls for 4-Bromoquinazoline

Engineering Controls
(Most Effective)

Administrative Controls • Use in a certified chemical fume hood.
• Ensure adequate ventilation.

Personal Protective Equipment (PPE)
(Last Line of Defense)

• Develop and follow Standard Operating Procedures (SOPs).
• Provide mandatory safety training.

• Restrict access to authorized personnel.

• Wear appropriate gloves, lab coat, and eye protection.
• Use respiratory protection if needed.

Click to download full resolution via product page

Caption: The Hierarchy of Controls prioritizes engineering and administrative measures over

PPE.

Engineering Controls
The primary engineering control for handling 4-Bromoquinazoline is a certified chemical fume

hood.[9] This is non-negotiable. The fume hood serves two critical functions: it contains dust

and potential vapors to prevent inhalation and protects the user from accidental splashes.[4]

[10]

Personal Protective Equipment (PPE)
PPE is the final barrier between the researcher and the chemical. The selection of appropriate

PPE must be based on a thorough risk assessment.
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Body Part Required PPE
Specifications and Best
Practices

Eyes/Face Safety Goggles & Face Shield

Goggles must provide a

complete seal around the

eyes. A face shield worn over

goggles is required when there

is a significant risk of

splashing.[11][12]

Hands Chemical-Resistant Gloves

Nitrile, neoprene, or butyl

rubber gloves are

recommended.[6][13] Always

inspect gloves for degradation

before use and change them

immediately upon

contamination.[11] For direct

handling, consider double-

gloving.

Body Chemical-Resistant Lab Coat

A long-sleeved, fully-buttoned

lab coat is mandatory to

protect against skin contact.

[11]

Respiratory N95 Respirator or Higher

A NIOSH-approved respirator

should be used if handling

outside a fume hood or if dust

generation is unavoidable.[14]

Standard Operating Procedures: From Bench to
Storage
Adherence to a strict, step-by-step protocol is essential for minimizing exposure and ensuring

experimental integrity.

Experimental Handling Protocol
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Preparation:

Confirm the chemical fume hood has a valid certification.

Designate a specific area within the hood for handling 4-Bromoquinazoline to contain

potential contamination.

Don all required PPE (lab coat, safety goggles, gloves).[11]

Aliquotting and Weighing:

Perform all manipulations of the solid compound within the fume hood.

Use non-sparking tools to handle the material.[4][10]

To minimize dust formation, avoid pouring the powder. Instead, use a spatula to carefully

transfer the solid.

Post-Handling:

Tightly seal the primary container immediately after use.[4]

Decontaminate the designated work area, balance, and any equipment used.

Carefully remove PPE, ensuring the outer surfaces are not touched. Remove gloves last.

Wash hands thoroughly with soap and water after handling is complete.[6][14]

Storage and Incompatibility
Proper storage is crucial for maintaining the compound's stability and preventing hazardous

reactions.

Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][15]

Some suppliers recommend refrigerated storage (2-8°C).[14] The storage area should be

secured and accessible only to authorized personnel.[5][8]

Incompatible Materials: Keep away from strong oxidizing agents.[16]
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Emergency Procedures: Spill and Exposure
Response
Preparedness is key to managing unexpected events. All personnel must be familiar with these

procedures before beginning work.

Accidental Release (Spill) Response
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Spill Occurs

Assess Spill Size & Risk

Minor Spill
(Inside Fume Hood)

Minor

Major Spill
(Outside Containment)

Major

Alert personnel in the immediate area.
Ensure fume hood is operational.

Evacuate the laboratory.
Alert supervisor and EHS.

Don additional PPE if necessary
(e.g., respirator, double gloves).

Clean up using dry methods.
Avoid generating dust.

Use a plastic dustpan and brush.

Place waste in a sealed, labeled container.

Decontaminate area and equipment.

Restrict access to the area.

Click to download full resolution via product page

Caption: A decision workflow for responding to a 4-Bromoquinazoline spill.
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Minor Spill Cleanup Protocol (Inside a Fume Hood):

Alert others in the immediate vicinity.

Ensure you are wearing the appropriate PPE.[4]

Gently cover the spill with an inert absorbent material if a solution, or proceed with dry

cleanup for solids.

Carefully sweep or scoop the material into a clearly labeled, sealable waste container.[6][14]

DO NOT use compressed air or methods that generate dust.[6]

Decontaminate the area with a suitable solvent and wash with soap and water.

Dispose of the waste through your institution's hazardous waste program.[4]

First Aid Measures
Immediate and appropriate first aid is critical in the event of an exposure.[17]
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Exposure Route First Aid Protocol

Inhalation

Move the affected person to fresh air

immediately. If breathing is difficult or has

stopped, provide artificial respiration. Seek

immediate medical attention.[5][12][18]

Skin Contact

Immediately remove all contaminated clothing.

Flush the affected skin with copious amounts of

soap and water for at least 15 minutes.[14][18]

Seek medical attention if irritation develops or

persists.[13]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes at an emergency eyewash

station, holding the eyelids open.[11][19]

Remove contact lenses if present and easy to

do.[5] Seek immediate medical attention.[11]

Ingestion

Do NOT induce vomiting.[4][12] If the person is

conscious, rinse their mouth thoroughly with

water. Never give anything by mouth to an

unconscious person.[14] Call a physician or

Poison Control Center immediately.[4][12]

Fire and Reactivity Data
Fire-Fighting Measures: Use dry chemical, carbon dioxide, or alcohol-resistant foam to

extinguish a fire.[4][14] A water spray can be used to cool fire-exposed containers.[6]

Hazardous Combustion Products: Thermal decomposition can lead to the release of toxic

and irritating gases, including carbon oxides (CO, CO₂), nitrogen oxides (NOx), and

hydrogen bromide gas.[5][14][20] Firefighters must wear a self-contained breathing

apparatus (SCBA) and full protective gear.[4][5]

Disposal Considerations
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All waste containing 4-Bromoquinazoline, including contaminated PPE and cleanup materials,

must be treated as hazardous chemical waste.

Collect waste in sealed, properly labeled containers.

Disposal must be conducted through a licensed professional waste disposal service in

accordance with all applicable federal, state, and local environmental regulations.[4] Do not

allow the material to enter sewer systems or waterways.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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